Hyoscine

东莨菪碱结构式

Chinese Name

东莨菪碱

English Name

Hyoscine

标识符

CAS No.

51-34-3

Molecular Formula

C17H21NO4

Molecular Weight

303.3580

Compound details reference Kuujia Chemical Encyclopedia: 51-34-3

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

78%
61/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled61
druglikeness.missing17
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
303.3500
druglikeness.valid
TPSA
TPSA
58.2000
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
7.5500
druglikeness.valid
LogP
LogP
0.2600
druglikeness.valid
LogD
LogD
0.1900
druglikeness.valid
HBA
HBA
5
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
High
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
High
druglikeness.valid
bioavailability
bioavailability
2.5000
druglikeness.valid

PPB
PPB
10.0000
druglikeness.valid
VD
VD
-
tissue_distribution
tissue_distribution
Widespread
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
Yes
druglikeness.valid
placental_barrier
placental_barrier
Yes
druglikeness.valid
milk_secretion
milk_secretion
Yes
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
4.5000
druglikeness.valid

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid

Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
Yes (at high doses)
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

帕金森病

Parkinson's Disease

Corresponding Targets:

AMPK (PRKAA1)BLM (BLM)BCL2 (BCL2)

慢性阻塞性肺疾病

Chronic Obstructive Pulmonary Disease

Corresponding Targets:

AMPK (PRKAA1)STAT3 (STAT3)ALOX5 (ALOX5)

胃肠痉挛

Gastrointestinal Spasm

Corresponding Targets:

ACHE (ACHE)CHRM2 (CHRM2)CHRM3 (CHRM3)

晕动病

Motion Sickness

Corresponding Targets:

CHRM2 (CHRM2)CHRM3 (CHRM3)CHRM1 (CHRM1)

术后恶心呕吐

Postoperative Nausea and Vomiting

Corresponding Targets:

CHRM2 (CHRM2)CHRM3 (CHRM3)CHRM1 (CHRM1)
Plant Sources

曼陀罗花

Datura stramonium

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